Cas no 1805398-40-6 (6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805398-40-6
• MF: C₇H₂BrCl₂F₂NO
• MW: 304.9036860466
• CID: 4858737
• Update Time: 2025-11-06

6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrCl2F2NO/c8-3-1-2(6(10)14)4(9)5(13-3)7(11)12/h1,7H
• InChI Key： ULAZGILBZIPZGW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=C(C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Overview of 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805398-40-6)

In the realm of fine chemicals and pharmaceutical intermediates, 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805398-40-6) has emerged as a compound of significant interest. This halogenated pyridine derivative is widely recognized for its versatility in organic synthesis, particularly in the construction of complex molecular architectures. The presence of multiple functional groups, including bromo, chloro, and difluoromethyl substituents, makes it a valuable building block for drug discovery and agrochemical development.

The compound's unique structural features have sparked considerable attention in recent years, aligning with the growing demand for fluorinated compounds in medicinal chemistry. Fluorine incorporation is a key strategy to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers and industry professionals frequently search for terms like "fluorinated pyridine derivatives" and "halogenated carbonyl chlorides," reflecting the compound's relevance in cutting-edge applications.

One of the most notable applications of 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental to modern pharmaceuticals, with over 80% of FDA-approved drugs containing at least one heterocyclic moiety. This compound serves as a precursor for the development of pyridine-based inhibitors, which are increasingly explored in oncology and infectious disease research. The carbonyl chloride group, in particular, offers excellent reactivity for amide bond formation, a critical transformation in peptide mimetics and protease inhibitors.

Recent trends in sustainable chemistry have also brought attention to this compound's potential in green synthesis methodologies. With the pharmaceutical industry's shift toward environmentally friendly processes, researchers are investigating catalytic approaches to utilize 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride more efficiently. Searches for "catalytic fluorination" and "atom-economical pyridine synthesis" have surged, indicating strong interest in optimizing its applications.

The compound's stability under various conditions makes it particularly valuable for high-throughput screening libraries. In drug discovery pipelines, reliable building blocks like this are essential for constructing diverse compound collections. Its compatibility with modern cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) further enhances its utility in medicinal chemistry campaigns targeting GPCRs and kinases.

From a regulatory perspective, proper handling and storage of 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride are crucial for laboratory safety. While not classified as hazardous under standard conditions, its carbonyl chloride functionality necessitates appropriate moisture control to prevent decomposition. This aligns with frequent search queries about "handling acid chlorides" and "storage of reactive intermediates" in chemical databases.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. The distinct 19F NMR signal around -90 to -100 ppm serves as a valuable diagnostic tool for reaction monitoring, a feature that organic chemists frequently discuss in forums about "fluorine NMR in synthesis."

In the context of intellectual property, 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride has been referenced in numerous patent applications, particularly those covering kinase inhibitors and antiviral agents. The surge in publications mentioning this compound correlates with increased searches for "pyridine patents" and "fluorine in drug design," highlighting its importance in proprietary research.

Looking ahead, the demand for specialized intermediates like 6-Bromo-3-chloro-2-(difluoromethyl)pyridine-4-carbonyl chloride is expected to grow, driven by the pharmaceutical industry's need for structurally diverse scaffolds. Its combination of halogen and fluorine substituents offers unique opportunities for structure-activity relationship studies, making it a compound worth watching in the evolving landscape of drug discovery.